Cas no 216686-60-1 (Ethyl 2-amino-5-benzylthiophene-3-carboxylate)

Ethyl 2-amino-5-benzylthiophene-3-carboxylate is a versatile heterocyclic compound featuring a thiophene core substituted with an amino group, a benzyl moiety, and an ethyl ester functionality. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both amino and ester groups allows for further derivatization, enabling the construction of more complex molecular architectures. Its benzyl-substituted thiophene scaffold contributes to enhanced stability and reactivity in cross-coupling reactions. The compound is commonly utilized in medicinal chemistry for the development of biologically active molecules, owing to its favorable physicochemical properties and synthetic flexibility.

Ethyl 2-amino-5-benzylthiophene-3-carboxylate structure

216686-60-1 structure

Product Name:Ethyl 2-amino-5-benzylthiophene-3-carboxylate

CAS No:216686-60-1

MF:C₁₄H₁₅NO₂S

MW:261.33940243721

MDL:MFCD01993630

CID:243329

PubChem ID:3792137

Update Time:2025-10-29

Ethyl 2-amino-5-benzylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-amino-5-benzylthiophene-3-carboxylate
- 3-Thiophenecarboxylicacid, 2-amino-5-(phenylmethyl)-, ethyl ester
- ethyl 2-amino-5-(phenylmethyl)thiophene-3-carboxylate
- 2-amino-5-benzylthiophene-3-carboxylic acid ethyl ester
- DTXSID80396473
- F87617
- VS-05166
- 2-amino-5-(phenylmethyl)thiophene-3-carboxylic acid, ethyl ester
- HKAKABKUKJASLW-UHFFFAOYSA-N
- EN300-7362258
- MFCD01993630
- AKOS003270634
- 216686-60-1
- CHEMBRDG-BB 3000759
- CS-0298873
- SCHEMBL5864698
- BBL016141
- STK348724
- ALBB-001961
- MDL： MFCD01993630
- Inchi： 1S/C14H15NO2S/c1-2-17-14(16)12-9-11(18-13(12)15)8-10-6-4-3-5-7-10/h3-7,9H,2,8,15H2,1H3
- InChI Key： HKAKABKUKJASLW-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OCC)C=C1CC1C=CC=CC=1)N

Computed Properties

Exact Mass: 261.08200
Monoisotopic Mass: 261.082
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 80.6Å²

Experimental Properties

Density: 1.215
Boiling Point: 407.3°C at 760 mmHg
Flash Point: 200.1°C
Refractive Index: 1.61
PSA: 80.56000
LogP: 3.67900
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 2-amino-5-benzylthiophene-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
HazardClass：IRRITANT

Ethyl 2-amino-5-benzylthiophene-3-carboxylate Pricemore >>

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